2-(4-fluorophenyl)-3-methyl-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyrazine 1,4-dioxide

• IUPAC Name: 3-(4-fluorophenyl)-2-methyl-1-oxido-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyrazin-4-ium 4-oxide
• InChI: InChI=1S/C16H17FN2O2/c1-11-16(12-7-9-13(17)10-8-12)19(21)15-6-4-2-3-5-14(15)18(11)20/h7-10H,2-6H2,1H3
• InChI Key: FJDPPTOYQQGZCG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C([N+](=O)C2=C(N1[O-])CCCCC2)C3=CC=C(C=C3)F
• Molecular Formula: C16H17FN2O2
• Molecular Weight: 288.32 g/mol

Description

This compound belongs to a class of molecules that exhibit significant interest due to their potential in various fields of chemistry and materials science. The compound is characterized by a complex structure that includes fluorophenyl groups and a tetrahydropyrazine dioxide moiety, indicating its potential for unique chemical and physical properties.

Synthesis Analysis

The synthesis of related compounds often involves multi-step chemical processes including condensation, cyclization, and functionalization reactions. For instance, the synthesis of trifluoromethylated pyrazolo[1,5-a]pyrimidine derivatives demonstrates the complexity and versatility of synthetic approaches to related heterocyclic compounds (Wu et al., 2006).

Molecular Structure Analysis

Structural analysis of similar compounds reveals intricate details about their conformation and spatial arrangement. X-ray crystallography and computational modeling are commonly used to elucidate molecular structures, providing insights into the orientation of substituents and the overall geometry of the molecule.

Chemical Reactions and Properties

Compounds within this category participate in various chemical reactions, showcasing their reactivity and potential applications in synthetic chemistry. For example, reactions with nucleophiles can lead to the formation of polysubstituted [6,6]-ring fused systems, highlighting the versatility of these compounds in chemical synthesis (Baron et al., 2005).

Future Directions

The synthetic methods and biological activities of pyrazine N,N’-dioxide derivatives will certainly help medicinal chemistry researchers design and synthesize new leads to treat various diseases. The pyrazine structure is an attractive scaffold for drug discovery research.

Mechanism of Action

Target of Action

• The primary target of MLS000680982 is the B-cell lymphoma 2 (BCL2) protein . BCL2 is a key regulator of apoptosis (programmed cell death). When overexpressed, it protects cells from apoptosis induced by oncogenic and external stresses .

Mode of Action

• By binding to BCL2, MLS000680982 prevents its prosurvival function. This allows the activation of the cell death effector proteins, BAX and BAK, which create pores in the mitochondrial membrane, leading to apoptosis .

Biochemical Pathways

• MLS000680982 disrupts the balance between prosurvival (e.g., BCL2) and proapoptotic (e.g., BIM, BID) proteins, ultimately promoting apoptosis .